Cas no 1193266-25-9 ((2-fluoro-6-nitrophenyl)methanamine)

• Product Name: (2-fluoro-6-nitrophenyl)methanamine
• CAS No: 1193266-25-9
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• MDL: MFCD10568170
• CID: 2616258
• PubChem ID: 55262832
• Update Time: 2025-06-15

(2-fluoro-6-nitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-6-nitrophenyl)methanamine
• MB08518
• SY002840
• 2-FLUORO-6-NITROBENZYLAMINE
• MFCD10568170
• DB-092375
• 1193266-25-9
• AKOS006303129

• MDL： MFCD10568170
• Inchi： 1S/C7H7FN2O2/c8-6-2-1-3-7(10(11)12)5(6)4-9/h1-3H,4,9H2
• InChI Key： YBAPHTXMJJUSFH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 170.04915563 g/mol
• Monoisotopic Mass: 170.04915563 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 170.14
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8Ų

Additional information on (2-fluoro-6-nitrophenyl)methanamine

Recent Advances in the Application of (2-fluoro-6-nitrophenyl)methanamine (CAS: 1193266-25-9) in Chemical Biology and Pharmaceutical Research

The compound (2-fluoro-6-nitrophenyl)methanamine (CAS: 1193266-25-9) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies and diagnostic agents. This aromatic amine, characterized by its fluorine and nitro substituents, exhibits unique chemical properties that make it a versatile building block in medicinal chemistry. Recent studies have highlighted its potential in the design of kinase inhibitors, protease substrates, and fluorescent probes, owing to its ability to participate in diverse conjugation reactions and its favorable pharmacokinetic profile.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (2-fluoro-6-nitrophenyl)methanamine as a precursor in the synthesis of irreversible BTK inhibitors for hematological malignancies. The researchers utilized the compound's nitro group for subsequent reduction and coupling reactions, while the fluorine atom served as a strategic handle for further functionalization. This approach yielded compounds with improved selectivity profiles compared to earlier generations of inhibitors, showcasing the molecule's value in structure-activity relationship optimization.

In the field of chemical biology, (2-fluoro-6-nitrophenyl)methanamine has found application as a key component in activity-based probes for studying enzyme function. A recent Nature Chemical Biology publication (2024) described its incorporation into fluorescent substrates for real-time monitoring of caspase activity in apoptotic cells. The electron-withdrawing properties of the nitro group were found to significantly enhance the probe's sensitivity, enabling detection of enzyme activity at sub-nanomolar concentrations.

From a synthetic chemistry perspective, novel methodologies have been developed to improve the efficiency of (2-fluoro-6-nitrophenyl)methanamine production. A 2024 Organic Process Research & Development paper reported a continuous-flow hydrogenation process that achieves >95% yield while reducing hazardous waste generation by 70% compared to traditional batch methods. This advancement addresses both economic and environmental concerns associated with large-scale production of this important intermediate.

The compound's potential in CNS drug development has also been explored, with recent preclinical studies demonstrating its utility as a scaffold for blood-brain barrier permeable agents. Researchers at several pharmaceutical companies have incorporated (2-fluoro-6-nitrophenyl)methanamine into novel dopamine receptor modulators, taking advantage of its optimal logP value and molecular weight for CNS penetration. Early animal studies show promising results in models of Parkinson's disease and schizophrenia.

Looking forward, the unique properties of (2-fluoro-6-nitrophenyl)methanamine position it as a valuable tool in emerging areas such as PROTAC development and covalent drug discovery. Its dual functionality (amine group for conjugation and aromatic system for π-stacking interactions) makes it particularly suitable for these applications. Several patent applications filed in 2024 suggest growing industry interest in this compound, particularly for oncology and immunology targets.